4-Sulfanylideneimidazolidin-2-one
Overview
Description
4-Sulfanylideneimidazolidin-2-one, also known as 4-thioxo-2-imidazolidinone, is a chemical compound with the molecular formula C3H4N2OS and a molecular weight of 116.14 . It is typically stored at room temperature and appears as a powder .
Synthesis Analysis
The synthesis of 2-thiohydantoin derivatives, which includes 4-Sulfanylideneimidazolidin-2-one, has been studied . The exact chemical structure of these molecules can potentially exist in several tautomeric and geometric forms (Z-E isomerism). The geometries of all the theoretically possible structures of the studied compounds were optimized .
Molecular Structure Analysis
The InChI code for 4-Sulfanylideneimidazolidin-2-one is 1S/C3H4N2OS/c6-3-4-1-2(7)5-3/h1,7H,(H2,4,5,6) . The compound exists predominantly in the tautomeric structure, in which the movable hydrogen is connected to the nitrogen atom in the hydantoin ring .
Chemical Reactions Analysis
The synthesis and structure determination for two thiohydantoin compounds, including 4-Sulfanylideneimidazolidin-2-one, have been proposed as potential novel fungicides . The exact chemical structure of these molecules has not yet been determined since they can potentially exist in several tautomeric and geometric forms (Z-E isomerism) .
Physical And Chemical Properties Analysis
4-Sulfanylideneimidazolidin-2-one is a powder that is stored at room temperature . It has a melting point of 219-220 degrees Celsius .
Scientific Research Applications
Catalysis
Imidazolidin-2-one derivatives, including 4-Sulfanylideneimidazolidin-2-one, are used in various catalytic processes such as the direct incorporation of the carbonyl group into 1,2-diamines, diamination of olefins, intramolecular hydroamination of linear urea derivatives, and aziridine ring expansion .
Agrochemicals
Some derivatives of 2-thiohydantoine, which is structurally related to 4-Sulfanylideneimidazolidin-2-one, are used as agrochemicals .
DNA Functionalization
DNA-based biomaterials, which can be functionalized with compounds like 4-Sulfanylideneimidazolidin-2-one, are at the center of various biological advances due to DNA’s high modification capacity .
Safety and Hazards
properties
IUPAC Name |
4-sulfanylideneimidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4N2OS/c6-3-4-1-2(7)5-3/h1H2,(H2,4,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNPNXLYNSXZPGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=S)NC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20365906 |
Source
|
| Record name | 4-Sulfanylideneimidazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20365906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Sulfanylideneimidazolidin-2-one | |
CAS RN |
16310-60-4 |
Source
|
| Record name | 4-Sulfanylideneimidazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20365906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-sulfanylideneimidazolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![7-Oxa-1-thia-4-azaspiro[4.4]nonane, 6-methyl-](/img/structure/B168595.png)
